Cas no 1267002-70-9 (3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1267002-70-9
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5833826
• PubChem ID: 82158714
• Update Time: 2025-06-09

3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1839437
• 1267002-70-9

• Inchi： 1S/C13H16O3/c1-13(2)10(11(13)12(14)15)8-6-4-5-7-9(8)16-3/h4-7,10-11H,1-3H3,(H,14,15)
• InChI Key： LUUTZAHXADKXFG-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2OC)C1(C)C)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1267002-70-9)

3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, with the CAS number 1267002-70-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive cyclopropane ring and the presence of a methoxyphenyl substituent, which imparts specific chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, physical and chemical properties, applications in research, and recent advancements in its study.

The synthesis of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a series of well-defined steps that highlight the complexity and precision required in organic synthesis. One common method involves the reaction of 2-methoxybenzaldehyde with a suitable cyclopropane precursor, followed by carboxylation. The cyclopropane ring is typically formed through a ring-closing metathesis (RCM) reaction or a similar process. The resulting compound is then subjected to further functional group manipulations to introduce the carboxylic acid moiety. Recent studies have explored alternative synthetic routes that are more efficient and environmentally friendly, such as those utilizing catalytic methods or microwave-assisted synthesis.

In terms of physical properties, 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a white crystalline solid with a melting point ranging from 105°C to 108°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. The compound's stability under various conditions has been extensively studied, and it has been found to be stable under normal laboratory conditions. However, exposure to strong acids or bases can lead to decomposition or rearrangement reactions.

The chemical properties of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are influenced by its functional groups. The carboxylic acid group can participate in various reactions such as esterification, amidation, and decarboxylation. The methoxyphenyl substituent can undergo electrophilic aromatic substitution reactions, making it useful in the synthesis of more complex molecules. Additionally, the cyclopropane ring imparts unique reactivity due to its strain energy and electron distribution.

In the realm of pharmaceutical research, 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise as a lead compound for drug development. Its structural features make it an attractive candidate for modifying existing drugs or designing new therapeutic agents. Recent studies have focused on its potential as an anti-inflammatory agent due to its ability to modulate specific signaling pathways involved in inflammation. Additionally, preliminary data suggest that it may have antitumor properties by interfering with cell proliferation and inducing apoptosis in cancer cells.

The biological activity of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been evaluated through various in vitro and in vivo assays. In cell culture studies, it has demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Furthermore, animal models have shown that it can reduce inflammation and tissue damage in conditions such as arthritis and colitis. These findings have sparked interest in exploring its potential therapeutic applications further.

Beyond pharmaceutical applications, 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has also found use in materials science and chemical engineering. Its unique structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a ligand in coordination complexes for catalytic applications. Recent research has explored its potential as a functional monomer for creating stimuli-responsive materials that can change their properties in response to environmental cues such as pH or temperature.

The environmental impact of 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is an important consideration for both industrial production and practical applications. Studies have shown that it degrades readily under natural conditions through biodegradation processes mediated by microorganisms. This characteristic makes it a more environmentally friendly alternative to some traditional organic compounds that persist in the environment for extended periods.

In conclusion, 3-(2-methoxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1267002-70-9) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and chemical engineering. Its unique structure and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.